2-(5-amino-3-(ethylamino)-4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)-1H-pyrazol-1-yl)-N-(3,4-dimethylphenyl)acetamide

Specification

• CAS No.: 1172967-25-7
• Molecular Formula: C24H27N7O2
• Molecular Weight: 445.527
• IUPAC Name: 2-[5-amino-3-(ethylamino)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrazol-1-yl]-N-(3,4-dimethylphenyl)acetamide
• Standard InChI: InChI=1S/C24H27N7O2/c1-5-26-23-20(24-28-22(30-33-24)18-9-7-6-8-15(18)3)21(25)31(29-23)13-19(32)27-17-11-10-14(2)16(4)12-17/h6-12H,5,13,25H2,1-4H3,(H,26,29)(H,27,32)
• Standard InChI Key: MUTIJZPHVOOFJF-UHFFFAOYSA-N
• SMILES: CCNC1=NN(C(=C1C2=NC(=NO2)C3=CC=CC=C3C)N)CC(=O)NC4=CC(=C(C=C4)C)C

Introduction

Synthesis

The synthesis of similar compounds typically involves multi-step organic reactions. Common methods include the use of starting materials that undergo transformations such as hydrolysis and cyclization to yield intermediates that ultimately lead to the target compound.

Biological Activities

Compounds featuring the oxadiazole and pyrazole structures have demonstrated significant biological activities:

• Antipsychotic Potential: Some related compounds may possess antipsychotic properties, potentially operating through novel pathways that do not directly interact with dopamine receptors, offering a new approach for treating psychiatric disorders.

• Antioxidant and Anticancer Activities: These compounds have shown antioxidant properties and have been evaluated for their anticancer activities against various carcinoma cell lines, exhibiting cytotoxic effects on cancer cells.

Research Findings

While specific research findings for 2-(5-amino-3-(ethylamino)-4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)-1H-pyrazol-1-yl)-N-(3,4-dimethylphenyl)acetamide are not available, related compounds have been studied extensively:

• Antipsychotic Activity: Derivatives have shown promising results in behavioral tests in animal models, indicating a reduction in psychotic symptoms without typical side effects associated with traditional antipsychotics.

• Anticancer Studies: In vitro studies have demonstrated inhibition of carcinoma cell growth at varying concentrations, with IC50 values ranging from 5 µM to 15 µM against breast cancer cells.

• Antioxidant Effects: Significant inhibition of lipid peroxidation has been observed at low concentrations, suggesting a protective role against oxidative damage.